Cas no 2250437-42-2 (Fmoc-L-Photo-Lysine)

• Product Name: Fmoc-L-Photo-Lysine
• CAS No: 2250437-42-2
• MF: C₂₆H₃₀N₄O₆
• MW: 494.539606571198
• CID: 5583542
• PubChem ID: 137946926
• Update Time: 2025-07-22

Fmoc-L-Photo-Lysine Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-Photo-Lysine
• MFCD31380716
• CS-0201776
• HY-W141987
• 2250437-42-2
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-6-[2-(3-methyldiazirin-3-yl)ethoxycarbonylamino]hexanoic acid
• DA-63537
• N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-((2-(3-methyl-3H-diazirin-3-yl)ethoxy)carbonyl)-L-lysine

• Inchi： 1S/C26H30N4O6/c1-26(29-30-26)13-15-35-24(33)27-14-7-6-12-22(23(31)32)28-25(34)36-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-22H,6-7,12-16H2,1H3,(H,27,33)(H,28,34)(H,31,32)/t22-/m0/s1
• InChI Key： XQBHDYXIYQGMCG-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCCNC(=O)OCCC1(C)N=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 494.21653469g/mol
• Monoisotopic Mass: 494.21653469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 14
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 139Ų

Additional information on Fmoc-L-Photo-Lysine

Recent Advances in Fmoc-L-Photo-Lysine and Its Applications in Chemical Biology and Medicine

In recent years, the field of chemical biology has witnessed significant advancements in the development and application of photoactivatable amino acids, among which Fmoc-L-Photo-Lysine (CAS: 2250437-42-2) has emerged as a pivotal tool. This compound, characterized by its photolabile protecting group and lysine backbone, enables precise spatiotemporal control in protein engineering, drug discovery, and biomolecular interactions. The integration of Fmoc-L-Photo-Lysine into peptide synthesis and protein modification strategies has opened new avenues for studying dynamic biological processes with high specificity.

A key area of research involving Fmoc-L-Photo-Lysine focuses on its role in photocrosslinking applications. Recent studies have demonstrated its utility in mapping protein-protein interactions (PPIs) and elucidating transient binding events. For instance, researchers have employed Fmoc-L-Photo-Lysine to capture fleeting interactions between signaling proteins in live cells, providing insights into cellular communication pathways. The compound's ability to form covalent bonds upon UV irradiation makes it an indispensable tool for probing complex biological networks.

Another notable application of Fmoc-L-Photo-Lysine lies in the development of light-responsive drug delivery systems. By incorporating this photoactivatable amino acid into peptide-based carriers, scientists have achieved controlled release of therapeutic agents at targeted sites. Recent preclinical studies have shown promising results in cancer therapy, where Fmoc-L-Photo-Lysine-modified peptides demonstrated enhanced tumor specificity and reduced off-target effects compared to conventional delivery methods.

The synthesis and optimization of Fmoc-L-Photo-Lysine derivatives have also been a focus of recent research. Novel modifications to the photolabile group have improved the compound's stability, solubility, and photoreactivity, expanding its potential applications. These advancements have been particularly valuable in structural biology, where Fmoc-L-Photo-Lysine derivatives are being used to study protein folding dynamics and enzyme mechanisms through time-resolved crystallography.

Looking ahead, the versatility of Fmoc-L-Photo-Lysine (2250437-42-2) continues to inspire innovative research directions. Current investigations are exploring its use in optogenetics, where it could enable light-controlled manipulation of cellular processes with unprecedented precision. Additionally, the compound's potential in developing next-generation biomaterials and diagnostic tools is being actively investigated, promising to further bridge the gap between chemical biology and clinical applications.